2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[3-(trifluoromethyl)phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C17H13F3N2O4S/c1-10(15(23)21-12-6-4-5-11(9-12)17(18,19)20)22-16(24)13-7-2-3-8-14(13)27(22,25)26/h2-10H,1H3,(H,21,23)
• InChI Key: KISXNHQGBSVTLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(F)(F)F)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H13F3N2O4S
• Molecular Weight: 398.4 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H13F3N2O4S and its molecular weight is 398.36. The purity is usually 95%.
BenchChem offers high-quality 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-(trifluoromethyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-(trifluoromethyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Monitoring and Toxicology Studies

Chemical compounds with specific and complex structures, similar to 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-(trifluoromethyl)phenyl)propanamide, are often subjects of environmental monitoring and toxicology studies. These studies aim to determine the persistence of such compounds in the environment, their potential bioaccumulation in living organisms, and their toxicological impacts on human health and ecosystems. For instance, studies on dioxins and related compounds have shown their ability to alter thyroid hormone homeostasis, impacting both maternal and infant thyroid hormone levels (Koopman‐Esseboom et al., 1994).

Pharmacokinetics and Metabolism Research

Research on the absorption, distribution, metabolism, and excretion (ADME) of chemical compounds provides critical information for understanding their biological effects and safety profiles. For example, the study of ticagrelor's pharmacokinetics revealed insights into its metabolism and the excretion pathways of its metabolites, providing a basis for evaluating its therapeutic use (Teng et al., 2010).

Endocrine Disruptor Research

Compounds with specific chemical structures may interact with the endocrine system, acting as potential endocrine disruptors. Research in this area focuses on identifying such compounds and understanding their mechanisms of action, exposure routes, and health effects. Studies have highlighted the widespread exposure to phthalates and bisphenol A (BPA), underscoring the importance of monitoring environmental and human levels of these and similar compounds (Calafat et al., 2004).